[2-(2-Aminoethyl)-1,3-thiazol-4-yl]-(2-methyl-2,3-dihydroindol-1-yl)methanone

• IUPAC Name: [2-(2-aminoethyl)-1,3-thiazol-4-yl]-(2-methyl-2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C15H17N3OS/c1-10-8-11-4-2-3-5-13(11)18(10)15(19)12-9-20-14(17-12)6-7-16/h2-5,9-10H,6-8,16H2,1H3
• InChI Key: JYRCDVVHYGZBAC-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)C3=CSC(=N3)CCN
• Molecular Formula: C15H17N3OS
• Molecular Weight: 287.4 g/mol

Description

[2-(2-Aminoethyl)-1,3-thiazol-4-yl]-(2-methyl-2,3-dihydroindol-1-yl)methanone is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is known to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much investigation. In

Mechanism of Action

The mechanism of action of [2-(2-Aminoethyl)-1,3-thiazol-4-yl]-(2-methyl-2,3-dihydroindol-1-yl)methanone is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the cholinergic, dopaminergic, and serotonergic systems. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
[2-(2-Aminoethyl)-1,3-thiazol-4-yl]-(2-methyl-2,3-dihydroindol-1-yl)methanone has been shown to have a variety of biochemical and physiological effects in both in vitro and in vivo studies. These effects include the modulation of neurotransmitter release, the inhibition of neuroinflammation, and the reduction of oxidative stress. This compound has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using [2-(2-Aminoethyl)-1,3-thiazol-4-yl]-(2-methyl-2,3-dihydroindol-1-yl)methanone in lab experiments is its potential as a therapeutic agent for the treatment of neurological and autoimmune disorders. Another advantage is its ability to modulate neurotransmitter systems in the brain, which may be useful for studying the mechanisms of various neurological disorders. However, one limitation of using this compound in lab experiments is its relatively complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are many potential directions for future research on [2-(2-Aminoethyl)-1,3-thiazol-4-yl]-(2-methyl-2,3-dihydroindol-1-yl)methanone. One area of focus could be on further elucidating the compound's mechanism of action, particularly with regard to its effects on neurotransmitter systems in the brain. Another area of research could be on developing more efficient synthesis methods for this compound, which would make it more accessible for use in lab experiments. Additionally, future research could explore the potential therapeutic applications of this compound for the treatment of various neurological and autoimmune disorders.

Synthesis Methods

The synthesis of [2-(2-Aminoethyl)-1,3-thiazol-4-yl]-(2-methyl-2,3-dihydroindol-1-yl)methanone involves the reaction of 2-methyl-2,3-dihydroindole with 2-bromoethylamine hydrobromide in the presence of a base, followed by the addition of 2-mercaptothiazoline and a coupling agent. The resulting compound is then purified using standard techniques such as column chromatography.

Scientific Research Applications

[2-(2-Aminoethyl)-1,3-thiazol-4-yl]-(2-methyl-2,3-dihydroindol-1-yl)methanone has been used in a variety of scientific research applications, including studies of the central nervous system and the immune system. This compound has been shown to have potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease, as well as autoimmune disorders such as multiple sclerosis.